Cas no 1058498-45-5 (1-(3-chloro-4-fluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea)

1-(3-Chloro-4-fluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea is a synthetic urea derivative with a complex heterocyclic structure, incorporating both pyridazinone and substituted phenyl moieties. This compound is of interest in medicinal chemistry due to its potential as a biologically active scaffold, particularly in kinase inhibition or enzyme modulation applications. The presence of chloro-fluorophenyl and methylphenyl groups enhances its binding affinity and selectivity toward specific molecular targets. Its urea linkage and propyl spacer contribute to improved solubility and bioavailability. The compound’s structural features make it a promising candidate for further pharmacological evaluation, particularly in the development of targeted therapies.

1-(3-chloro-4-fluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea structure

1058498-45-5 structure

Product Name:1-(3-chloro-4-fluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea

CAS No:1058498-45-5

MF:C₂₁H₂₀ClFN₄O₂

MW:414.860507011414

CID:6068289

PubChem ID:44116347

Update Time:2025-05-27

1-(3-chloro-4-fluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea Chemical and Physical Properties

Names and Identifiers

- 1-(3-chloro-4-fluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea
- 1-(3-chloro-4-fluorophenyl)-3-[3-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]propyl]urea
- 1-(3-chloro-4-fluorophenyl)-3-(3-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)propyl)urea
- 1058498-45-5
- F5149-0406
- AKOS024500482
- VU0637402-1
- Inchi： 1S/C21H20ClFN4O2/c1-14-3-5-15(6-4-14)19-9-10-20(28)27(26-19)12-2-11-24-21(29)25-16-7-8-18(23)17(22)13-16/h3-10,13H,2,11-12H2,1H3,(H2,24,25,29)
- InChI Key： PVPDHZRMARETRF-UHFFFAOYSA-N
- SMILES： N(C1=CC=C(F)C(Cl)=C1)C(NCCCN1N=C(C2=CC=C(C)C=C2)C=CC1=O)=O

Computed Properties

Exact Mass: 414.1258817g/mol
Monoisotopic Mass: 414.1258817g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 6
Complexity: 649
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 73.8Å²

1-(3-chloro-4-fluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5149-0406-2μmol	1-(3-chloro-4-fluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea	1058498-45-5	2μmol	$57.0	2023-09-10
Life Chemicals	F5149-0406-5μmol	1-(3-chloro-4-fluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea	1058498-45-5	5μmol	$63.0	2023-09-10
Life Chemicals	F5149-0406-10μmol	1-(3-chloro-4-fluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea	1058498-45-5	10μmol	$69.0	2023-09-10
Life Chemicals	F5149-0406-20μmol	1-(3-chloro-4-fluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea	1058498-45-5	20μmol	$79.0	2023-09-10
Life Chemicals	F5149-0406-1mg	1-(3-chloro-4-fluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea	1058498-45-5	1mg	$54.0	2023-09-10
Life Chemicals	F5149-0406-2mg	1-(3-chloro-4-fluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea	1058498-45-5	2mg	$59.0	2023-09-10
Life Chemicals	F5149-0406-3mg	1-(3-chloro-4-fluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea	1058498-45-5	3mg	$63.0	2023-09-10
Life Chemicals	F5149-0406-4mg	1-(3-chloro-4-fluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea	1058498-45-5	4mg	$66.0	2023-09-10
Life Chemicals	F5149-0406-5mg	1-(3-chloro-4-fluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea	1058498-45-5	5mg	$69.0	2023-09-10
Life Chemicals	F5149-0406-10mg	1-(3-chloro-4-fluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea	1058498-45-5	10mg	$79.0	2023-09-10